3-chloro-N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-methylbenzenesulfonamide

• IUPAC Name: 3-chloro-N-[2-(4-cyclopropyl-5-oxo-3-pyridin-3-yl-1,2,4-triazol-1-yl)ethyl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C19H20ClN5O3S/c1-13-16(20)5-2-6-17(13)29(27,28)22-10-11-24-19(26)25(15-7-8-15)18(23-24)14-4-3-9-21-12-14/h2-6,9,12,15,22H,7-8,10-11H2,1H3
• InChI Key: PQBCHPYXVAHSSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NCCN2C(=O)N(C(=N2)C3=CN=CC=C3)C4CC4
• Molecular Formula: C19H20ClN5O3S
• Molecular Weight: 433.9 g/mol

Description

3-chloro-N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C19H20ClN5O3S and its molecular weight is 433.91. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor and Anticancer Activity

• A series of derivatives containing the 4-chloro-N-(4,5-dihydro-5-oxo-1H-1,2,4-triazol-3-yl)-5-methylbenzenesulfonamide group have shown potential as anticancer agents. The derivatives were tested in vitro against a variety of human tumor cell lines, including lung, colon, CNS, melanoma, ovarian, renal, prostate, and breast cancer cells, with notable activity observed at low micromolar GI50 levels (J. Sławiński et al., 2012).

HIV-1 Infection Prevention

• Methylbenzenesulfonamide derivatives, which include the 4-chloro-N-(4,5-dihydro-5-oxo-1H-1,2,4-triazol-3-yl) group, have been identified as potential candidate compounds for drug development aimed at preventing human HIV-1 infection (Cheng De-ju, 2015).

Antimicrobial Activity

• A variety of 1,2,4-triazole derivatives, including those related to the compound , have been synthesized and tested for their antimicrobial properties. These compounds have shown promising antibacterial and antifungal activities against various microbial strains, including E. coli, P. aeruginosa, S. aureus, and C. albicans (S. Y. Hassan, 2013).

Potential as Antitubercular Agents

• Some derivatives of the compound have been studied for their potential as antitubercular agents. This includes docking studies against the enoyl reductase enzyme of Mycobacterium tuberculosis, providing insights into their possible inhibitory action (Nikil Purushotham & B. Poojary, 2018).